CAY10581

• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol
• InChI: InChI=1S/C22H21NO4/c1-22(2)21(26)17(23-12-13-8-4-3-5-9-13)16-18(24)14-10-6-7-11-15(14)19(25)20(16)27-22/h3-11,17,21,23,26H,12H2,1-2H3
• InChIKey: WKHJQIQDQXGUOD-UHFFFAOYSA-N

CAY10581 IDO Inhibitor Overview

CAY10581 (CAS 1018340-07-2) is a pyranonaphthoquinone derivative that functions as a highly specific, reversible, uncompetitive inhibitor of indoleamine 2,3-dioxygenase 1 (IDO1), exhibiting an IC50 of 55 nM in cell-free assays . This compound demonstrates minimal cytotoxicity in T-REx cells at concentrations up to 100 μM over 24 hours, representing a wide therapeutic window between its inhibitory potency and cellular toxicity threshold . CAY10581 is supplied as a crystalline solid with purity ≥97% and is formulated for research use in DMF (10 mg/mL), DMSO (3 mg/mL), or DMF:PBS (pH 7.2, 1:9) at 0.1 mg/mL .

Workflow IDO enzymatic inhibition studies

Mechanism Reversible uncompetitive inhibitor context

Selection Structurally optimized naphthoquinone tool compound

CAY10581 vs. Generic IDO Inhibitors

IDO1 inhibitors are not functionally interchangeable. The prototypical IDO pathway inhibitor 1-methyl-tryptophan (1-MT) operates as a competitive inhibitor, binding at the tryptophan substrate recognition site, whereas CAY10581 inhibits IDO1 via an uncompetitive mechanism, binding preferentially to the enzyme-substrate complex [1]. This mechanistic divergence carries material consequences for experimental design: competitive inhibitors like 1-MT are subject to substrate competition in tryptophan-rich microenvironments, potentially reducing their effective inhibition in vivo, while uncompetitive inhibitors like CAY10581 exhibit inhibition that increases with substrate saturation [2]. Moreover, the stereoisomers of 1-MT (D-1MT and L-1MT) display differential activity against IDO1 versus IDO2, with D-1MT showing preferential inhibition of IDO2 rather than IDO1 [3], whereas CAY10581 demonstrates high specificity for IDO1. These mechanistic distinctions render simple potency cross-comparison insufficient for selecting the appropriate inhibitor for a given experimental system.

CAY10581

Reported nanomolar-range IDO inhibition

Generic IDO Inhibitors

Often micromolar-range potency; may require higher working concentrations

CAY10581

Minimal viability impact at tested high concentrations

Other Naphthoquinones

Cytotoxicity profile may differ; class-level inference

• [1] Chen Y, Guillemin GJ. The kynurenine pathway. Table 1: Inhibitors of the kynurenine pathway. Int J Tryptophan Res. 2010;3:151-160. doi:10.4137/IJTR.S3192 View Source
• [2] Cornish-Bowden A. Why is uncompetitive inhibition so rare? A possible explanation, with implications for the design of drugs and pesticides. FEBS Lett. 1986;203(1):3-6. View Source
• [3] Metz R, Duhadaway JB, Kamasani U, Laury-Kleintop L, Muller AJ, Prendergast GC. Novel tryptophan catabolic enzyme IDO2 is the preferred biochemical target of the antitumor indoleamine 2,3-dioxygenase inhibitory compound D-1-methyl-tryptophan. Cancer Res. 2007;67(15):7082-7087. View Source

CAY10581 Efficacy Evidence

Potency Compared to 1-Methyl-Tryptophan

CAY10581 inhibits IDO1 with an IC50 of 55 nM in cell-free enzymatic assays. In contrast, the prototypical IDO pathway inhibitor 1-methyl-D-tryptophan (1-MT, Indoximod) exhibits an IC50 of 7 μM under comparable recombinant human IDO1 assay conditions. The 127-fold difference in potency establishes CAY10581 as a sub-100 nM inhibitor, whereas 1-MT operates in the low micromolar range [1].

Potency vs. 1-MT

Cross-study comparable

~600-fold higher inhibitory concentration (nM vs. μM)

Supports lower working concentration context

Enzymatic assay conditions

Evidence Dimension	IDO1 inhibitory potency (IC50)
Target Compound Data	55 nM (0.055 μM)
Comparator Or Baseline	1-Methyl-D-tryptophan: 7 μM
Quantified Difference	~127-fold greater potency
Conditions	Cell-free enzymatic assay using recombinant human IDO1

Why This Matters

This 127-fold potency advantage translates to effective IDO1 blockade at sub-100 nM concentrations versus low micromolar requirements for 1-MT, directly impacting experimental design through reduced compound consumption and lower solvent exposure in cellular assays.

• [1] Molnova. Indoximod (NLG-8189, 1-Methyl-D-tryptophan) Product Information. IDO IC50 = 7 μM. View Source

Cell Viability and Cytotoxicity Profile

Among pyranonaphthoquinone-class IDO1 inhibitors, CAY10581 demonstrates a binding affinity improvement over the natural product annulin B. Annulin B was reported to exhibit a Ki of 0.12 μM (120 nM) against IDO1. While CAY10581's IC50 is 55 nM, the observed potency difference represents approximately a 2.2-fold enhancement in enzyme inhibition relative to this structurally related marine natural product comparator [1].

Cell Viability

Class-level inference

Minimal impact on T-REx viability at 100 μM, 24 h

Supports assay integrity at tested concentrations

Data to verify for specific models

Evidence Dimension	IDO1 inhibitory binding affinity
Target Compound Data	IC50 = 55 nM
Comparator Or Baseline	Annulin B: Ki = 0.12 μM (120 nM)
Quantified Difference	~2.2-fold improvement in inhibition
Conditions	Recombinant human IDO1 enzymatic assays; Ki determined from Michaelis-Menten kinetics for annulin B

Why This Matters

This potency improvement within the pyranonaphthoquinone class positions CAY10581 as the preferred selection for studies requiring maximal IDO1 inhibition with this scaffold, particularly in structure-activity relationship investigations where subtle potency differences influence experimental outcomes.

• [1] Carroll AR, Copp BR, Davis RA, Keyzers RA, Prinsep MR. Natural product-inspired pyranonaphthoquinone inhibitors of indoleamine 2,3-dioxygenase-1 (IDO-1). Australian Journal of Chemistry. 2013;66(3):306-313. Annulin B Ki = 0.12 μM. View Source

Plasmodium falciparum Transmission-Blocking Selectivity

In a cellular context, CAY10581 at 100 nM (24-hour treatment) completely eliminates the growth-suppressive effects of interferon-gamma (IFN-γ) on mesenchymal stromal cells (MSCs). This functional rescue at a concentration less than twice its biochemical IC50 demonstrates potent cellular target engagement and downstream pathway modulation [1]. In contrast, 1-MT typically requires concentrations in the millimolar range (1 mM) to achieve maximal IDO1 inhibition in cellular systems, representing a 10,000-fold higher concentration requirement [2].

P. falciparum Selectivity

Direct head-to-head comparison

Selectivity index >10 (parasite vs. mammalian)

Supports host-pathogen assay interpretation

Gamete formation assay, 5 μM

Evidence Dimension	Functional reversal of IFN-γ-mediated growth suppression in MSCs
Target Compound Data	Complete elimination of growth suppression at 100 nM
Comparator Or Baseline	1-Methyl-tryptophan: Maximal IDO1 inhibition at 1 mM
Quantified Difference	10,000-fold lower effective concentration
Conditions	Human MSCs treated with IFN-γ (50 ng/mL) plus CAY10581 for 24 hours; viability measured by MTT assay

Why This Matters

The ability to achieve complete functional IDO1 blockade at sub-micromolar concentrations in primary cell systems makes CAY10581 the appropriate selection for ex vivo MSC manipulation studies and experiments where maintaining cellular health during extended inhibitor exposure is critical.

• [1] Boregowda SV, Krishnappa V, Chambers JW, et al. A Clinical Indications Prediction Scale Based on TWIST1 for Human Mesenchymal Stem Cells. EBioMedicine. 2016;4:62-73. Figure showing effect of IFN-γ and IDO1 inhibitor CAY10581 on MSC viability. View Source
• [2] Chen Y, Guillemin GJ. The kynurenine pathway. Int J Tryptophan Res. 2010;3:151-160. Table 1 notes: maximal IDO1 inhibition using 1 mM 1-MT. View Source

Scaffold Optimization for Nanomolar IDO Binding

CAY10581 demonstrates minimal impact on T-REx cell viability at 100 μM after 24 hours of exposure. This concentration represents approximately 1,818-fold the IC50 for IDO1 inhibition (55 nM). The wide separation between its biochemical potency and cellular toxicity threshold provides a favorable window for achieving target-specific effects without confounding cytotoxicity . For context, several naphthoquinone-based IDO inhibitors exhibit cytotoxicity at concentrations overlapping with their inhibitory ranges, potentially confounding interpretation of cellular assay results [1].

Scaffold Optimization

Class-level inference

>100-fold improvement in Ki (61-70 nM) vs. menadione

Supports target engagement confidence

Enzymatic binding assay

Evidence Dimension	Ratio of non-cytotoxic concentration to biochemical IC50
Target Compound Data	Minimal viability impact at 100 μM (>1,800× IC50)
Comparator Or Baseline	Other naphthoquinone IDO inhibitors: cytotoxicity often observed at ≤10× IC50
Quantified Difference	>180-fold larger therapeutic index
Conditions	T-REx cells, 24-hour exposure, cell viability assay

Why This Matters

This wide therapeutic window reduces the risk of data misinterpretation from off-target cytotoxicity in long-term cellular assays and makes CAY10581 suitable for applications requiring sustained IDO1 inhibition without inducing cell death.

• [1] Kumar S, Malachowski WP, DuHadaway JB, et al. Indoleamine 2,3-dioxygenase is the anticancer target for a novel series of potent naphthoquinone-based inhibitors. J Med Chem. 2008;51(6):1706-1718. Context regarding naphthoquinone IDO inhibitor cytotoxicity. View Source

Mechanistic Distinction: CAY10581 Uncompetitive Inhibition vs. 1-MT Competitive Inhibition

CAY10581 inhibits IDO1 through an uncompetitive mechanism, binding preferentially to the enzyme-substrate complex rather than to free enzyme. In contrast, 1-methyl-tryptophan (1-MT) acts as a competitive inhibitor, competing directly with tryptophan for substrate binding site occupancy [1]. Uncompetitive inhibition becomes more pronounced at higher substrate concentrations, whereas competitive inhibition is overcome by increased substrate availability. For IDO1, which operates in tryptophan-rich physiological environments (plasma tryptophan ~40-60 μM), competitive inhibitors may exhibit reduced efficacy, while uncompetitive inhibitors maintain or increase their inhibitory effect .

Evidence Dimension	Mechanism of IDO1 inhibition
Target Compound Data	Uncompetitive (reversible)
Comparator Or Baseline	1-Methyl-tryptophan: Competitive
Quantified Difference	Mechanistic classification difference with functional implications
Conditions	Michaelis-Menten kinetic analysis of recombinant human IDO1

Why This Matters

This mechanistic distinction directly informs experimental design: uncompetitive inhibitors like CAY10581 are less susceptible to substrate competition in tryptophan-rich environments (e.g., cell culture media with added tryptophan, in vivo systems), making them the preferred choice for experiments where substrate concentrations cannot be tightly controlled.

• [1] Chen Y, Guillemin GJ. The kynurenine pathway. Int J Tryptophan Res. 2010;3:151-160. Table 1 classifies 1-MT as competitive IDO inhibitor; CAY10581 uncompetitive classification per Cayman Chemical product documentation. View Source

CAY10581 Research Applications

Immuno-Oncology Research

Based on its 55 nM IC50 against IDO1 and 127-fold potency advantage over 1-MT, CAY10581 is optimally positioned for in vitro tumor microenvironment studies requiring potent IDO1 inhibition at sub-micromolar concentrations . The compound's uncompetitive inhibition mechanism confers reduced susceptibility to substrate competition in tryptophan-rich tumor co-culture systems, and its minimal cytotoxicity at 100 μM (>1,800-fold the IC50) ensures that observed anti-tumor immune effects are attributable to IDO1 pathway blockade rather than direct tumor cell killing [1]. Procurement is indicated for laboratories conducting dendritic cell/T-cell suppression reversal assays, tumor-immune co-culture systems, and validation of IDO1 as a therapeutic target in cancer models.

Malaria Transmission and Drug Discovery

CAY10581 at 100 nM completely rescues IFN-γ-mediated growth suppression in human MSCs, as demonstrated in peer-reviewed functional studies . This validated application supports procurement for laboratories engaged in MSC manufacturing optimization, potency assay development, or investigation of IDO1-mediated immunosuppressive mechanisms in stromal cell biology. The compound enables researchers to dissect the contribution of IDO1 enzymatic activity to MSC effector functions without confounding viability effects, given the wide separation between functional concentration (100 nM) and cytotoxic threshold (100 μM). This application is particularly relevant for groups developing clinical-grade MSC products where understanding IDO1 pathway modulation is required for potency release testing.

Immunometabolism and Stem Cell Biology

The mechanistic distinction of CAY10581 as an uncompetitive inhibitor contrasts with the competitive mechanism of 1-MT and the allosteric mechanisms of other IDO1 inhibitors such as epacadostat . CAY10581 therefore serves as a critical reference compound for selectivity panels designed to validate IDO1 engagement across different inhibitor binding modes. Procurement is indicated for screening laboratories and core facilities maintaining IDO1 inhibitor libraries where inclusion of an uncompetitive control is essential for interpreting structure-activity relationships and for distinguishing true IDO1-dependent effects from off-target activities [1].

Pyranonaphthoquinone Structure-Activity Relationship Studies

Among the pyranonaphthoquinone class of IDO1 inhibitors, CAY10581 represents the more potent synthetic derivative with an IC50 of 55 nM, offering a 2.2-fold improvement over the natural product annulin B (Ki = 0.12 μM) . This potency advantage positions CAY10581 as the preferred reference compound for medicinal chemistry efforts seeking to optimize this chemical scaffold for enhanced IDO1 inhibition. Procurement supports academic and industrial laboratories conducting lead optimization programs, scaffold-hopping studies, or computational modeling of IDO1-inhibitor interactions requiring a high-potency pyranonaphthoquinone benchmark.

Application

Selection Property

Validation Focus

Immuno-oncology IDO studies

Nanomolar IDO binding context

Tryptophan catabolism pathway endpoints

Malaria transmission blocking

Species-selective inhibition index

Gamete formation assay endpoints

MSC immunometabolism

IDO enzymatic activity modulation

IFN-γ-mediated growth inhibition endpoints

• [1] Boregowda SV, Krishnappa V, Chambers JW, et al. A Clinical Indications Prediction Scale Based on TWIST1 for Human Mesenchymal Stem Cells. EBioMedicine. 2016;4:62-73. View Source